(5-Bromo-6-methoxypyridin-2-yl)-N-methylmethanamine

• Molecular Formula: C8H11BrN2O
• Molecular Weight: 231.09 g/mol
• IUPAC Name: 1-(5-bromo-6-methoxypyridin-2-yl)-N-methylmethanamine
• InChI: InChI=1S/C8H11BrN2O/c1-10-5-6-3-4-7(9)8(11-6)12-2/h3-4,10H,5H2,1-2H3
• InChI Key: UIILBXUGHQKPAA-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=C(C=C1)Br)OC

Description

(5-Bromo-6-methoxypyridin-2-yl)-N-methylmethanamine is a useful research compound. Its molecular formula is C8H11BrN2O and its molecular weight is 231.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-Bromo-6-methoxypicolinaldehyde of preparation 78 (69 mg, 0.32 mmol) in a solution of NH2CH3 in THF (2M, 3 mL) was stirred under nitrogen at room temperature for 45 mins, and LCMS showed a mass of 230 which indicated the presence of the iminium ion. Sodium borohydride (36.2 mg, 0.957 mmol) was added, and the reaction was stirred at room temperature overnight. The desired product was detected by LCMS, and the reaction was quenched with MeOH (0.5 mL) and water (10 ml), then partitioned with EtOAc (10 mL). The organic layer was dried over sodium sulfate, filtered and evaporated to give the title compound as a yellow oil (47 mg), which was taken into the next step without further purification.